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‘ Compound of Interest

Compound Name: Ethyl N-Boc-4-fluoropiperidine-4-carboxylate

Cat. No.: B1320845

Comparative Guide to N-Substituted 4-Fluoropiperidine-4-Carboxamide Deri\

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of compounds derived from Ethyl N-Boc-4-fluoropiperidine-4-carboxylate, focusing on their synthesis

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into a wide array of biologically active compounds. The

Synthesis of N-Substituted 4-Fluoropiperidine-4-Carboxamide Derivatives

The general synthetic route to N-substituted 4-fluoropiperidine-4-carboxamides from Ethyl N-Boc-4-fluoropiperidine-4-carboxylate involves a two-¢

digraph "Synthesis Workflow" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, color="#202124", fillcolor="#F1F3F4", fontco
edge [color="#4285F4", penwidth=1.5];

Start [label="Ethyl N-Boc-4-fluoropiperidine-4-carboxylate"];

Stepl [label="Boc Deprotection\n(e.g., TFA in DCM)"];

Intermediate [label="Ethyl 4-fluoropiperidine-4-carboxylate"];

Step2 [label="Amide Coupling\n(Amine + Carboxylic Acid, Coupling Agent)"];
Product [label="N-Substituted\n4-Fluoropiperidine-4-carboxamide"];

Start -> Stepl;

Stepl -> Intermediate;
Intermediate -> Step2;
Step2 -> Product;

}

Conclusion

N-substituted 4-fluoropiperidine-4-carboxamide derivatives represent a promising class of compounds with tuna
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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